N-(3-acetylphenyl)-N'-(2-methoxy-5-methylphenyl)urea

• IUPAC Name: 1-(3-acetylphenyl)-3-(2-methoxy-5-methylphenyl)urea
• InChI: InChI=1S/C17H18N2O3/c1-11-7-8-16(22-3)15(9-11)19-17(21)18-14-6-4-5-13(10-14)12(2)20/h4-10H,1-3H3,(H2,18,19,21)
• InChI Key: IGFXOXLPMYKKJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-(3-acetylphenyl)-N’-(2-methoxy-5-methylphenyl)urea is an organic compound that belongs to the class of ureas Ureas are characterized by the presence of a carbonyl group attached to two amine groups This specific compound features a substituted phenyl group with an acetyl group at the 3-position and another substituted phenyl group with a methoxy and methyl group at the 2- and 5-positions, respectively

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-acetylphenyl)-N’-(2-methoxy-5-methylphenyl)urea typically involves the reaction of 3-acetylphenyl isocyanate with 2-methoxy-5-methylphenylamine. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene under reflux conditions. The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production methods for such compounds often involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate more robust purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(3-acetylphenyl)-N’-(2-methoxy-5-methylphenyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of amines or alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., Br2, Cl2) and nucleophiles (e.g., NH3, OH-) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce amines or alcohols. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis and the development of new materials.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a pharmaceutical intermediate or active ingredient.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-N’-(2-methoxy-5-methylphenyl)urea depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways involved can vary and are often the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

N-(3-acetylphenyl)-N’-(2-methoxyphenyl)urea: Lacks the methyl group at the 5-position.

N-(3-acetylphenyl)-N’-(2-methylphenyl)urea: Lacks the methoxy group at the 2-position.

N-(3-acetylphenyl)-N’-(2-methoxy-5-chlorophenyl)urea: Contains a chlorine atom instead of a methyl group at the 5-position.

Uniqueness

N-(3-acetylphenyl)-N’-(2-methoxy-5-methylphenyl)urea is unique due to the specific combination of functional groups on its aromatic rings. This unique structure can lead to distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.